Cas no 1240566-99-7 (2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one)

• Product Name: 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one
• CAS No: 1240566-99-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD16811579
• CID: 4690115
• Update Time: 2025-06-14

2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(2-methylpiperazin-1-yl)butan-1-one
• CCC(CC)C(=O)N1CCNCC1C
• 1-(2-Ethylbutanoyl)-2-methylpiperazine
• 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one

• MDL： MFCD16811579
• Inchi： 1S/C11H22N2O/c1-4-10(5-2)11(14)13-7-6-12-8-9(13)3/h9-10,12H,4-8H2,1-3H3
• InChI Key： AWQKLHICEUXAQG-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)N1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one

Comprehensive Overview of 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one (CAS No. 1240566-99-7)

2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one, with the CAS number 1240566-99-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. The unique structural features of this molecule, including the ethyl and methylpiperazine moieties, contribute to its potential applications in medicinal chemistry and beyond.

In recent years, the demand for piperazine-based compounds has surged due to their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one for its potential as a pharmacophore in developing novel bioactive molecules. Its CAS no 1240566-99-7 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery pipelines.

The compound's molecular structure is characterized by a butanone backbone substituted with a 2-methylpiperazine group, which enhances its lipophilicity and binding affinity to biological targets. This makes it a promising candidate for structure-activity relationship (SAR) studies. Additionally, the presence of the ethyl group at the second position introduces steric effects that can influence receptor interactions, a topic of high interest in computational chemistry and molecular modeling.

From a synthetic perspective, 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one is often synthesized via N-alkylation reactions or reductive amination protocols. These methods are favored for their efficiency and scalability, aligning with the industry's focus on green chemistry and sustainable synthesis. The compound's CAS no 1240566-99-7 is frequently cited in patents and research papers, underscoring its utility in innovative chemical processes.

One of the most discussed applications of 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one is its potential role in neuropharmacology. Given the rising prevalence of neurological disorders, researchers are exploring its derivatives for neuroprotective effects and cognitive enhancement. This aligns with current trends in personalized medicine and targeted therapy, where piperazine scaffolds are increasingly valued for their modularity.

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Another area of interest is the compound's potential in material science. Its polar functional groups and hydrogen-bonding capacity make it a candidate for designing advanced polymers and coordination complexes. This interdisciplinary appeal underscores the importance of CAS no 1240566-99-7 in both life sciences and engineering applications.

To summarize, 2-Ethyl-1-(2-methylpiperazin-1-yl)butan-1-one (CAS No. 1240566-99-7) is a multifaceted compound with broad implications in pharmaceutical research, chemical synthesis, and material innovation. Its structural uniqueness and functional adaptability position it as a valuable asset in addressing contemporary challenges in healthcare and technology. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in cutting-edge research.